Cas no 220598-45-8 (2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylic acid)

2-[(tert-Butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylic acid is a bicyclic amino acid derivative featuring a rigid, strained scaffold, making it valuable in medicinal chemistry and peptide research. The tert-butoxycarbonyl (Boc) protecting group enhances stability during synthetic processes, while the carboxylic acid functionality allows for further derivatization. Its constrained structure is particularly useful for studying conformational effects in bioactive compounds. The compound’s high purity and well-defined stereochemistry ensure reproducibility in applications such as drug discovery and structure-activity relationship studies. Its unique bicyclic framework also offers potential for designing novel enzyme inhibitors or peptidomimetics.
2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylic acid structure
220598-45-8 structure
Product Name:2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylic acid
CAS No:220598-45-8
MF:C11H17NO4
MW:227.2569835186
MDL:MFCD28501912
CID:4640150
PubChem ID:57227352
Update Time:2025-09-28

2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(tert-Butoxycarbonyl)-2-azabicyclo[2.1.1]hexane-4-carboxylic acid
    • 2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylic acid
    • 2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylicacid
    • 2-azabicyclo[2.1.1]hexane-2,4-dicarboxylic acid, 2-(1,1-dimethylethyl) ester
    • 2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylic acid
    • SB15604
    • 2-Boc-2-azabicyclo[2.1.1]hexane-4-carboxylic acid
    • EN300-28309295
    • 2-tert-Butoxycarbonyl-2-azabicyclo[2.1.1]hexane-4-carboxylic acid
    • VIA59845
    • AS-52342
    • EN300-7354076
    • SY233972
    • SCHEMBL20296219
    • CS-0030237
    • 220598-45-8
    • 2-(tert-Butoxycarbonyl)-2-azabicyclo[2.1.1]hexane-4-carboxylicacid
    • P14881
    • AKOS027337074
    • (4r)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylic acid
    • MFCD28501912
    • MDL: MFCD28501912
    • Inchi: 1S/C11H17NO4/c1-10(2,3)16-9(15)12-6-11(8(13)14)4-7(12)5-11/h7H,4-6H2,1-3H3,(H,13,14)
    • InChI Key: YAUYMBIICLFXOX-UHFFFAOYSA-N
    • SMILES: OC(C12CN(C(=O)OC(C)(C)C)C(C1)C2)=O

Computed Properties

  • Exact Mass: 227.11575802 g/mol
  • Monoisotopic Mass: 227.11575802 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 66.8
  • Molecular Weight: 227.26

2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylic acid Pricemore >>

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Additional information on 2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylic acid

2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylic acid

The compound 2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylic acid (CAS No: 220598-45-8) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic compounds, characterized by its unique bicyclo[2.1.1]hexane framework, which is further substituted with a tert-butoxycarbonyl (Boc) group and a carboxylic acid moiety.

The tert-butoxycarbonyl (Boc) group is a well-known protecting group in organic synthesis, particularly in peptide chemistry, where it is used to protect amino groups during synthesis processes. In this compound, the Boc group is attached to the nitrogen atom of the azabicyclo system, which adds to the molecule's stability and reactivity potential.

Recent studies have highlighted the importance of bicyclic systems like azabicyclo[2.1.1]hexane in drug design due to their rigid structures and potential for inducing specific pharmacophoric interactions with biological targets. The presence of the carboxylic acid group further enhances the molecule's versatility, as it can participate in hydrogen bonding and other non-covalent interactions critical for bioactivity.

Research into CAS No 220598-45-8 has focused on its synthetic routes and its application as an intermediate in the synthesis of more complex molecules, including potential drug candidates. The molecule's structure suggests that it could serve as a building block for constructing bioactive compounds with improved pharmacokinetic profiles.

One of the key areas of interest for this compound is its potential role in medicinal chemistry, particularly in the development of agents targeting specific biological pathways or receptors. The combination of a rigid bicyclic system with functional groups like Boc and carboxylic acid makes it an attractive candidate for further exploration in drug discovery programs.

In summary, CAS No 220598-45-8, or 2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexane-4-carboxylic acid, represents a promising molecule with diverse applications in organic synthesis and drug development.

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